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Compound of Interest

Compound Name: 3-Undecyne

Cat. No.: B1582261 Get Quote

The safe and compliant disposal of 3-Undecyne is critical for ensuring laboratory safety and

environmental protection. As a flammable liquid and potential irritant, 3-Undecyne must be

managed as hazardous chemical waste. This guide provides detailed, step-by-step procedures

for its proper disposal, tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Information
Before handling 3-Undecyne, it is essential to be aware of its primary hazards.[1] It is classified

as a flammable liquid and an aspiration hazard, meaning it can be fatal if swallowed and enters

the airways.[2] It may also cause skin, eye, and respiratory irritation.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 3-
Undecyne, including:

Flame-retardant lab coat

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield[3]

Quantitative Data Summary
While specific quantitative data for 3-Undecyne is not readily available in all provided

documentation, the properties of its isomers, such as 1-Undecyne, offer valuable insight into its

characteristics as a combustible liquid.
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Property
Value (for related
compound 1-Undecyne)

Significance for Disposal

Flash Point 65 °C / 149 °F

Indicates the temperature at

which it can ignite. Must be

kept away from ignition

sources.[4]

Physical State Liquid
To be collected in a liquid

waste container.

Incompatible Materials Oxidizing agents

Must be stored separately from

oxidizers to prevent hazardous

reactions.[4][5]

Step-by-Step Disposal Protocol
Under no circumstances should 3-Undecyne or any flammable solvent be disposed of down

the sanitary sewer or allowed to evaporate in a fume hood.[6][7] The only acceptable method is

collection and disposal as hazardous chemical waste.

1. Waste Collection:

Designated Container: Designate a specific, compatible waste container for 3-Undecyne
and other non-halogenated flammable organic solvents. The container must be in good

condition, made of a material compatible with the chemical, and have a secure, tight-fitting

lid.[5]

Labeling: Immediately label the waste container with a hazardous waste tag provided by

your institution's Environmental Health and Safety (EHS) department. The label must

include:

The words "Hazardous Waste"

The full chemical name: "3-Undecyne" (no formulas or abbreviations)[5]

The accumulation start date[5]
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An indication of the hazards (e.g., "Flammable," "Irritant")

Filling: Leave at least 10% headspace in the container to allow for vapor expansion. Do not

overfill. Keep the container closed at all times except when adding waste.[5]

2. Waste Segregation and Storage:

Segregation: Store the 3-Undecyne waste container separately from incompatible materials,

especially oxidizing agents and acids.[4][5]

Storage Location: Store the waste container in a designated, well-ventilated satellite

accumulation area within the laboratory. Flammable liquid waste is best stored in a rated

flammable storage cabinet.[5]

Secondary Containment: Place the waste container in a secondary containment bin to

prevent the spread of material in case of a leak.[5]

3. Arranging for Disposal:

Contact EHS: Once the waste container is nearly full or has reached your institution's

storage time limit (e.g., six months), contact your EHS or Research Safety department to

schedule a waste pickup.[8]

Professional Removal: A trained hazardous waste professional will collect the waste from

your laboratory for transport to a permitted treatment, storage, and disposal facility (TSDF),

where it will likely be incinerated.[8][9]

4. Empty Container Disposal:

Thorough Emptying: To be considered non-hazardous, a container must be thoroughly

emptied, with only minimal residue remaining.[8]

Triple Rinsing: Triple rinse the empty container with a suitable solvent (e.g., acetone). The

rinsate must be collected and disposed of as hazardous waste.[5][8]

Defacing and Disposal: After rinsing and drying, obliterate or remove the original label. The

clean, defaced container can then be disposed of in the appropriate solid waste stream (e.g.,

glass disposal box) or as directed by your institution.[5][8]
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Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 3-Undecyne waste.
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Click to download full resolution via product page

Caption: Workflow for the safe collection, storage, and disposal of 3-Undecyne waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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